Cas no 1217751-95-5 (10-trans-Atorvastatin tert-Butyl Ester)

• Product Name: 10-trans-Atorvastatin tert-Butyl Ester
• CAS No: 1217751-95-5
• MF: C₃₇H₄₃FN₂O₅
• MW: 614.74613404274
• CID: 1062540
• PubChem ID: 46780497
• Update Time: 2025-10-06

10-trans-Atorvastatin tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• 10-trans-Atorvastatin tert-Butyl Ester
• tert-butyl (3S,5R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoate
• DTXSID50675641
• 1217751-95-5
• tert-Butyl (3S,5R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-(propan-2-yl)-1H-pyrrol-1-yl]-3,5-dihydroxyheptanoate

• Inchi： 1S/C37H43FN2O5/c1-24(2)34-33(36(44)39-28-14-10-7-11-15-28)32(25-12-8-6-9-13-25)35(26-16-18-27(38)19-17-26)40(34)21-20-29(41)22-30(42)23-31(43)45-37(3,4)5/h6-19,24,29-30,41-42H,20-23H2,1-5H3,(H,39,44)/t29-,30+/m1/s1
• InChI Key： GCPKKGVOCBYRML-IHLOFXLRSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(C2C=CC=CC=2)C(C(NC2C=CC=CC=2)=O)=C(C(C)C)N1CC[C@H](C[C@@H](CC(=O)OC(C)(C)C)O)O

Computed Properties

• Exact Mass: 614.31600
• Monoisotopic Mass: 614.31560064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 45
• Rotatable Bond Count: 14
• Complexity: 920
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 104.28000
• LogP: 7.95470

Additional information on 10-trans-Atorvastatin tert-Butyl Ester

10-trans-Atorvastatin tert-Butyl Ester: A Comprehensive Overview

The compound with CAS No. 1217751-95-5, commonly referred to as 10-trans-Atorvastatin tert-butyl ester, is a significant molecule in the field of pharmaceutical chemistry. This compound is a derivative of atorvastatin, a well-known HMG-CoA reductase inhibitor widely used in the treatment of hyperlipidemia and prevention of cardiovascular diseases. The tert-butyl ester modification introduces unique properties that enhance its pharmacokinetic profile, making it a valuable intermediate in drug development.

Recent studies have highlighted the importance of 10-trans-Atorvastatin tert-butyl ester in improving the bioavailability of atorvastatin. By modifying the parent drug into its tert-butyl ester form, researchers have observed enhanced solubility and stability, which are critical factors for effective drug delivery. This modification not only preserves the therapeutic efficacy of atorvastatin but also reduces potential side effects associated with its direct administration.

The synthesis of 10-trans-Atorvastatin tert-butyl ester involves a series of intricate chemical reactions, including esterification and stereochemical control to ensure the correct configuration at the 10th position. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the compound. These methods are essential for maintaining quality control standards in pharmaceutical manufacturing.

In terms of application, 10-trans-Atorvastatin tert-butyl ester serves as an intermediate in the production of atorvastatin calcium, a widely prescribed medication. Its role in this process underscores its importance in the pharmaceutical industry. Furthermore, ongoing research is exploring its potential use in other therapeutic areas, such as neurodegenerative diseases, where statins have shown promising results due to their anti-inflammatory and neuroprotective properties.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of 10-trans-Atorvastatin tert-butyl ester. Molecular docking studies reveal that the tert-butyl group enhances the binding affinity of the molecule to HMG-CoA reductase, thereby improving its inhibitory activity. These findings are supported by in vitro experiments that demonstrate superior enzyme inhibition compared to unmodified atorvastatin.

The pharmacokinetic profile of 10-trans-Atorvastatin tert-butyl ester has been extensively studied, with particular attention to its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies indicate that the tert-butyl ester form exhibits improved oral bioavailability, which is a critical factor for patient compliance and therapeutic effectiveness. Additionally, metabolomics analysis has identified key metabolites responsible for its pharmacological activity, providing valuable information for drug safety assessment.

From a regulatory perspective, 10-trans-Atorvastatin tert-butyl ester must adhere to stringent guidelines set by global health authorities such as the FDA and EMA. These guidelines ensure that intermediates like this compound meet rigorous standards for purity, stability, and safety before they can be used in final drug products. Compliance with these regulations is paramount to maintaining public trust and ensuring the efficacy of pharmaceutical treatments.

In conclusion, 10-trans-Atorvastatin tert-butyl ester represents a significant advancement in pharmaceutical chemistry. Its unique properties, derived from careful chemical modification, contribute to improved drug delivery and therapeutic outcomes. As research continues to uncover new applications and optimizations for this compound, it remains a focal point for innovation in cardiovascular medicine and beyond.